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Compound of Interest

Compound Name: D-(-)-Pantolactone-d6

Cat. No.: B15294272

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and regulatory compliance. This
guide provides essential, immediate safety and logistical information for the proper disposal of
D-(-)-Pantolactone-d6, ensuring the protection of personnel and the environment.

D-(-)-Pantolactone-d6, a deuterated form of D-(-)-Pantolactone, should be handled with the
same precautions as its non-deuterated counterpart. Although not classified as a hazardous
substance, it is crucial to follow established laboratory waste disposal protocols to minimize
environmental impact. One Safety Data Sheet (SDS) indicates that the substance is very toxic
to aquatic life with long-lasting effects.

Key Disposal Principles

The fundamental principle for the disposal of D-(-)-Pantolactone-d6 is to adhere strictly to
national and local regulations. In the United States, the Environmental Protection Agency (EPA)
regulates chemical waste under the Resource Conservation and Recovery Act (RCRA).

Core tenets for disposal include:
e Never dispose of D-(-)-Pantolactone-d6 down the drain or in regular trash.
o Always collect the waste in a designated and properly labeled container.

o Arrange for disposal through an approved hazardous waste management company.
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Step-by-Step Disposal Protocol

o Personal Protective Equipment (PPE): Before handling D-(-)-Pantolactone-d6, ensure
appropriate PPE is worn, including safety glasses, gloves, and a lab coat.

e \Waste Collection:

o Designate a specific, compatible waste container for D-(-)-Pantolactone-d6 waste. A high-
density polyethylene (HDPE) container with a secure screw-top cap is recommended.

o Leave the chemical in its original container if possible. If transferring, ensure the new
container is clean, dry, and properly labeled.[1]

o Do not mix D-(-)-Pantolactone-d6 waste with other chemical waste streams unless
explicitly permitted by your institution's waste management plan.[1]

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "D-
(-)-Pantolactone-d6".

o Include the CAS number (if available for the deuterated form, otherwise use the non-
deuterated CAS number: 599-04-2) and the approximate quantity of waste.

o Note the date when the first waste was added to the container.
» Storage:

o Store the waste container in a designated satellite accumulation area (SAA) that is at or
near the point of generation and under the control of laboratory personnel.

o Ensure the container is kept tightly closed except when adding waste.
o Store in a cool, dry, and well-ventilated area away from incompatible materials.

e Disposal:
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o Once the container is full or has reached the storage time limit set by your institution
(typically 90 to 180 days), arrange for pickup by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o The waste will be transported to an approved waste disposal plant for proper treatment
and disposal.[2]

Quantitative Data Summary

Property Value Source
Chemical Formula CeDeH40s3 N/A
Appearance Solid N/A
Solubility Soluble in water N/A
Storage Temperature 2-8°C [2]
Not classified as hazardous for
Hazard Class [2]
transport

) Very toxic to aquatic life with
Environmental Hazard ) [1]
long lasting effects

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of D-(-)-
Pantolactone-d6.
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Caption: Disposal workflow for D-(-)-Pantolactone-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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